Cas no 121219-95-2 (Benzenecarboximidamide,4-(trifluoromethoxy)-, hydrochloride (1:1))
Benzenecarboximidamide,4-(trifluoromethoxy)-, hydrochloride (1:1) Chemical and Physical Properties
Names and Identifiers
-
- Benzenecarboximidamide,4-(trifluoromethoxy)-, hydrochloride (1:1)
- 4-(TRIFLUOROMETHOXY)BENZIMIDAMIDE HYDROCHLORIDE
- 4-(Trifluoromethoxy)benzimidamide(HCl)
- 4-(Trifluoromethoxy)benzamidine hydrochloride
- SCHEMBL1550092
- 4-(Trifluoromethoxy)benzimidamidehydrochloride
- 4-(trifluoromethoxy)benzenecarboximidamide;hydrochloride
- XKLOKJSAFAEHRR-UHFFFAOYSA-N
- CS-0083366
- 4-TRIFLUOROMETHOXY-BENZAMIDINE HYDROCHLORIDE
- SY343383
- 4-(Trifluoromethoxy)benzamidine HCl
- 4-(trifluoromethoxy)benzene-1-carboximidamide hydrochloride
- WEA21995
- p-trifluoromethoxybenzimidamide hydrochloride
- A920217
- MFCD08752298
- AS-5749
- 121219-95-2
-
- MDL: MFCD08752298
- Inchi: 1S/C8H7F3N2O.ClH/c9-8(10,11)14-6-3-1-5(2-4-6)7(12)13;/h1-4H,(H3,12,13);1H
- InChI Key: XKLOKJSAFAEHRR-UHFFFAOYSA-N
- SMILES: Cl.FC(OC1C=CC(C(=N)N)=CC=1)(F)F
Computed Properties
- Exact Mass: 240.028
- Monoisotopic Mass: 240.028
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 3
- Complexity: 209
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 59.1A^2
Benzenecarboximidamide,4-(trifluoromethoxy)-, hydrochloride (1:1) Security Information
- Signal Word:Warning
- Hazard Statement: H302-H315-H319-H335
- Warning Statement: P261-P305+P351+P338
- Storage Condition:Inert atmosphere,2-8°C
Benzenecarboximidamide,4-(trifluoromethoxy)-, hydrochloride (1:1) Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Ambeed | A372007-1g |
4-(Trifluoromethoxy)benzimidamide hydrochloride |
121219-95-2 | 95% | 1g |
$245.0 | 2024-04-25 | |
| abcr | AB289058-1g |
4-Trifluoromethoxy-benzamidine hydrochloride; . |
121219-95-2 | 1g |
€242.40 | 2025-04-22 | ||
| abcr | AB289058-5g |
4-Trifluoromethoxy-benzamidine hydrochloride; . |
121219-95-2 | 5g |
€750.40 | 2025-04-22 | ||
| A2B Chem LLC | AE92229-250mg |
4-(Trifluoromethoxy)benzamidine hydrochloride |
121219-95-2 | 97% | 250mg |
$108.00 | 2024-04-20 | |
| A2B Chem LLC | AE92229-1g |
4-(Trifluoromethoxy)benzamidine hydrochloride |
121219-95-2 | 97% | 1g |
$260.00 | 2024-04-20 | |
| A2B Chem LLC | AE92229-5g |
4-(Trifluoromethoxy)benzamidine hydrochloride |
121219-95-2 | 97% | 5g |
$989.00 | 2024-04-20 | |
| 1PlusChem | 1P00AKF9-250mg |
4-(Trifluoromethoxy)benzimidamide(HCl) |
121219-95-2 | 97% | 250mg |
$117.00 | 2025-02-25 | |
| 1PlusChem | 1P00AKF9-1g |
4-(Trifluoromethoxy)benzimidamide(HCl) |
121219-95-2 | 97% | 1g |
$272.00 | 2025-02-25 | |
| 1PlusChem | 1P00AKF9-5g |
4-(Trifluoromethoxy)benzimidamide(HCl) |
121219-95-2 | 97% | 5g |
$1047.00 | 2025-02-25 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1154006-1g |
4-(Trifluoromethoxy)benzimidamide hydrochloride |
121219-95-2 | 95% | 1g |
¥2083.00 | 2024-08-09 |
Benzenecarboximidamide,4-(trifluoromethoxy)-, hydrochloride (1:1) Suppliers
Benzenecarboximidamide,4-(trifluoromethoxy)-, hydrochloride (1:1) Related Literature
-
Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
-
Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
-
Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
-
Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
-
Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
Additional information on Benzenecarboximidamide,4-(trifluoromethoxy)-, hydrochloride (1:1)
Comprehensive Overview of Benzenecarboximidamide,4-(trifluoromethoxy)-, hydrochloride (1:1) (CAS No. 121219-95-2)
Benzenecarboximidamide,4-(trifluoromethoxy)-, hydrochloride (1:1), with the CAS number 121219-95-2, is a specialized chemical compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound belongs to the class of benzene derivatives and is characterized by the presence of a trifluoromethoxy group, which enhances its biological activity and stability. The hydrochloride salt form of this compound improves its solubility, making it more suitable for various applications.
In recent years, the demand for trifluoromethoxy-containing compounds has surged due to their unique properties, such as increased lipophilicity and metabolic stability. These attributes make them highly valuable in the development of new drugs and agrochemicals. Researchers are particularly interested in CAS 121219-95-2 for its potential role in medicinal chemistry, where it could serve as a building block for innovative therapeutics targeting various diseases.
The compound's molecular structure features a benzenecarboximidamide core substituted with a trifluoromethoxy group at the para position. This structural motif is often associated with enhanced bioavailability and target specificity, which are critical factors in drug design. The hydrochloride salt further aids in the compound's formulation stability, ensuring consistent performance in experimental and industrial settings.
One of the most frequently searched topics related to Benzenecarboximidamide,4-(trifluoromethoxy)-, hydrochloride (1:1) is its synthetic route. Researchers and chemists often inquire about the optimal conditions for its preparation, including reaction solvents, catalysts, and purification methods. The compound is typically synthesized through a multi-step process involving nitrile reduction and subsequent salt formation, with careful attention to yield optimization and purity control.
Another area of interest is the compound's applications in drug discovery. Given the rising prevalence of chronic diseases and infectious illnesses, there is a growing need for novel chemical entities that can address unmet medical needs. CAS 121219-95-2 has shown promise in preliminary studies as a scaffold for kinase inhibitors and antimicrobial agents, making it a subject of ongoing research in academic and industrial laboratories.
From an agrochemical perspective, the trifluoromethoxy group in Benzenecarboximidamide,4-(trifluoromethoxy)-, hydrochloride (1:1) is known to confer pesticidal activity. This has led to its exploration in the development of next-generation crop protection products. Farmers and agronomists are increasingly interested in sustainable solutions that minimize environmental impact while maximizing efficacy, and this compound could play a role in meeting those demands.
In summary, Benzenecarboximidamide,4-(trifluoromethoxy)-, hydrochloride (1:1) (CAS 121219-95-2) is a versatile compound with significant potential in pharmaceutical and agrochemical applications. Its unique structural features and enhanced properties make it a valuable asset for researchers aiming to develop innovative solutions in these fields. As interest in fluorinated compounds continues to grow, this compound is likely to remain a focal point of scientific inquiry and industrial innovation.
121219-95-2 (Benzenecarboximidamide,4-(trifluoromethoxy)-, hydrochloride (1:1)) Related Products
- 93071-75-1(1-[3-(trifluoromethoxy)phenyl]methanamine)
- 93919-56-3(1-[4-(trifluoromethoxy)phenyl]methanamine)
- 127979-76-4(2-(Trifluoromethoxy)benzamidine Hydrochloride)
- 313240-72-1(4-(Trifluoromethoxy)benzenecarboximidamide)
- 186982-36-5(3-(Trifluoromethoxy)benzimidamide hydrochloride)
- 784105-47-1(2-(trifluoromethoxy)benzene-1-carboximidamide)
- 56935-71-8(4-(Trifluoromethoxy)benzamidoxime)
- 51721-68-7(4-Methoxybenzamidine Hydrochloride)
- 791566-24-0(3-(Trifluoromethoxy)benzimidamide)
- 1092279-22-5(4-(difluoromethoxy)benzene-1-carboximidamide)